Cas no 181819-65-8 ((4,6-Dimethoxypyridin-3-yl)methanol)

• Product Name: (4,6-Dimethoxypyridin-3-yl)methanol
• CAS No: 181819-65-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 2950823
• PubChem ID: 22112902
• Update Time: 2025-10-30

(4,6-Dimethoxypyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4,6-二甲氧基烟醇
• (4,6-diMethoxypyridin-3-yl)Methanol
• 3-Pyridinemethanol, 4,6-dimethoxy-
• Z1862017631
• 181819-65-8
• DB-120537
• XVOGFSUJFNJZOG-UHFFFAOYSA-N
• SCHEMBL4986376
• EN300-7434413
• (4,6-Dimethoxypyridin-3-yl)methanol

• Inchi： 1S/C8H11NO3/c1-11-7-3-8(12-2)9-4-6(7)5-10/h3-4,10H,5H2,1-2H3
• InChI Key： XVOGFSUJFNJZOG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=CC=1CO)OC

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (4,6-Dimethoxypyridin-3-yl)methanol

(4,6-Dimethoxypyridin-3-yl)methanol: A Comprehensive Overview

(4,6-Dimethoxypyridin-3-yl)methanol (CAS No. 181819-65-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The chemical structure of (4,6-Dimethoxypyridin-3-yl)methanol consists of a pyridine ring substituted with two methoxy groups at the 4 and 6 positions, and a hydroxymethyl group at the 3 position. This arrangement imparts distinct physical and chemical properties to the molecule, making it an attractive candidate for a wide range of scientific investigations.

Recent studies have highlighted the importance of (4,6-Dimethoxypyridin-3-yl)methanol in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The methoxy groups on the pyridine ring are believed to play a crucial role in modulating the biological activity by enhancing the lipophilicity and stability of the molecule.

In addition to its biological applications, (4,6-Dimethoxypyridin-3-yl)methanol has been extensively studied for its synthetic utility. Researchers have developed efficient methods for its preparation and functionalization, which have facilitated its use as a building block in the synthesis of complex organic molecules. One notable method involves the reaction of 4,6-dimethoxypyridine with formaldehyde in the presence of a suitable catalyst, yielding high yields of the desired product.

The hydroxymethyl group in (4,6-Dimethoxypyridin-3-yl)methanol provides multiple opportunities for further derivatization. For example, it can be readily converted into esters, ethers, or other functional groups through standard organic reactions. This flexibility makes it an invaluable intermediate in the development of new drugs and materials.

From a pharmacological perspective, (4,6-Dimethoxypyridin-3-yl)methanol has shown promise as a lead compound for drug discovery. Its ability to interact with specific biological targets has been explored in several preclinical studies. One such study published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound effectively inhibit key enzymes involved in cancer cell proliferation and metastasis.

The safety profile of (4,6-Dimethoxypyridin-3-yl)methanol is another critical aspect that has been thoroughly investigated. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a potential therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and to optimize its pharmacokinetic properties.

In conclusion, (4,6-Dimethoxypyridin-3-yl)methanol (CAS No. 181819-65-8) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and versatile reactivity make it an essential component in various scientific endeavors. As research continues to advance, it is likely that new and exciting applications for this compound will be discovered, further solidifying its importance in the fields of chemistry and pharmaceutical science.